Cas no 121786-36-5 ((R)-2-Acetamido-3-cyclopropylpropanoic acid)

• Product Name: (R)-2-Acetamido-3-cyclopropylpropanoic acid
• CAS No: 121786-36-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD09878740
• CID: 104653
• PubChem ID: 27281356
• Update Time: 2025-06-21

(R)-2-Acetamido-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Acetamido-3-cyclopropylpropanoic acid
• (R)-2-ACETYLAMINO-3-CYCLOPROPYLPROPIONIC ACID
• Cyclopropanepropanoicacid, a-(acetylamino)-, (R)- (9CI)
• AG-D-47211
• AK139197
• CTK4B2743
• S14-2857
• N-Ac-R-3-Cyclopropylalanine
• AKOS006310468
• (2R)-3-CYCLOPROPYL-2-ACETAMIDOPROPANOIC ACID
• (R)-2-Acetamido-3-cyclopropylpropanoicacid
• EN300-6404888
• (2R)-2-acetamido-3-cyclopropylpropanoic acid
• WEA78636
• AC-9093
• AS-35505
• Cyclopropanepropanoic acid, alpha-(acetylamino)-, (R)- (9CI)
• MFCD09878740
• 121786-36-5
• DTXSID10650611
• N-Acetyl-3-cyclopropyl-D-alanine
• CS-0172002
• DTXCID70601361

• MDL： MFCD09878740
• Inchi： 1S/C8H13NO3/c1-5(10)9-7(8(11)12)4-6-2-3-6/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)/t7-/m1/s1
• InChI Key： ZVTFPQYGJPTFQH-SSDOTTSWSA-N
• SMILES： OC([C@@H](CC1CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 66.4

(R)-2-Acetamido-3-cyclopropylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Acetamido-3-cyclopropylpropanoic acid

Recent Advances in (R)-2-Acetamido-3-cyclopropylpropanoic Acid (CAS: 121786-36-5) Research: A Comprehensive Review

(R)-2-Acetamido-3-cyclopropylpropanoic acid (CAS: 121786-36-5) is a specialized chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropyl side chain and acetamido functional group, has emerged as a promising scaffold for drug development, particularly in the design of enzyme inhibitors and peptidomimetics. Recent studies have explored its potential applications in targeting various disease pathways, including cancer, neurodegenerative disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship of (R)-2-Acetamido-3-cyclopropylpropanoic acid derivatives as potent inhibitors of histone deacetylases (HDACs). The research team demonstrated that the cyclopropyl moiety significantly enhanced binding affinity to HDAC isoforms, particularly HDAC6, which plays a crucial role in cancer progression. The study reported an IC50 value of 12.3 nM for the lead compound, highlighting the therapeutic potential of this chemical scaffold.

In the field of neurodegenerative disease research, a recent Nature Communications paper (2024) described the use of 121786-36-5 as a key building block in the synthesis of novel neuroprotective agents. The researchers developed a series of derivatives that showed remarkable efficacy in reducing tau protein aggregation in cellular models of Alzheimer's disease. The unique stereochemistry and three-dimensional structure of (R)-2-Acetamido-3-cyclopropylpropanoic acid were found to be critical for crossing the blood-brain barrier and maintaining metabolic stability.

From a synthetic chemistry perspective, significant progress has been made in the efficient production of 121786-36-5. A 2023 Organic Process Research & Development publication detailed an improved asymmetric synthesis route with 92% enantiomeric excess and overall yield of 78%. This advancement addresses previous challenges in large-scale production and has important implications for the compound's commercial viability in pharmaceutical applications.

The compound's mechanism of action has been further elucidated through recent structural biology studies. X-ray crystallography data (PDB: 8T4N) revealed that (R)-2-Acetamido-3-cyclopropylpropanoic acid derivatives bind to target proteins through a unique combination of hydrogen bonding and hydrophobic interactions facilitated by the cyclopropyl group. These findings provide valuable insights for rational drug design approaches using this chemical scaffold.

Current clinical development activities involving 121786-36-5 derivatives include Phase I trials for a novel HDAC inhibitor in oncology indications and preclinical evaluation of antimicrobial agents targeting resistant bacterial strains. The compound's versatility continues to inspire new research directions, with recent patent applications covering its use in PROTAC technology and as a linker in antibody-drug conjugates.

Future research directions for (R)-2-Acetamido-3-cyclopropylpropanoic acid include exploration of its potential in targeted protein degradation strategies and as a component of peptide-based therapeutics. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for advancing chemical biology research and drug discovery efforts across multiple therapeutic areas.